Cas no 2228390-56-3 (2-{1-(ethylsulfanyl)methylcyclobutyl}ethan-1-amine)

• Product Name: 2-{1-(ethylsulfanyl)methylcyclobutyl}ethan-1-amine
• CAS No: 2228390-56-3
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 6034866
• PubChem ID: 165626656
• Update Time: 2025-06-14

2-{1-(ethylsulfanyl)methylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-(ethylsulfanyl)methylcyclobutyl}ethan-1-amine
• 2-{1-[(ethylsulfanyl)methyl]cyclobutyl}ethan-1-amine
• 2228390-56-3
• EN300-1786081

• Inchi： 1S/C9H19NS/c1-2-11-8-9(6-7-10)4-3-5-9/h2-8,10H2,1H3
• InChI Key： PGBDLJJMZSSMPT-UHFFFAOYSA-N
• SMILES： S(CC)CC1(CCN)CCC1

Computed Properties

• Exact Mass: 173.12382078g/mol
• Monoisotopic Mass: 173.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-{1-(ethylsulfanyl)methylcyclobutyl}ethan-1-amine

Comprehensive Overview of 2-{1-(ethylsulfanyl)methylcyclobutyl}ethan-1-amine (CAS No. 2228390-56-3)

2-{1-(ethylsulfanyl)methylcyclobutyl}ethan-1-amine (CAS No. 2228390-56-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a cyclobutyl core modified with an ethylsulfanyl group and an amine functional group, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological activity through targeted modifications.

In recent years, the demand for custom synthesis of compounds like 2-{1-(ethylsulfanyl)methylcyclobutyl}ethan-1-amine has surged, driven by advancements in high-throughput screening and medicinal chemistry. The compound's CAS No. 2228390-56-3 is frequently searched in academic and industrial databases, reflecting its relevance in small-molecule therapeutics. Its structural motif—combining a sulfur-containing moiety with a rigid cyclobutane ring—offers unique steric and electronic properties, which are critical for optimizing drug-likeness and bioavailability.

The synthesis of 2-{1-(ethylsulfanyl)methylcyclobutyl}ethan-1-amine typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. These methods are widely discussed in peer-reviewed journals, highlighting the compound's role in fragment-based drug design. Its ethylsulfanyl group, in particular, is a subject of interest due to its potential to enhance metabolic stability and target binding affinity in drug candidates.

From an SEO perspective, queries such as "CAS 2228390-56-3 supplier" or "2-{1-(ethylsulfanyl)methylcyclobutyl}ethan-1-amine synthesis protocol" are trending among chemists and procurement specialists. This aligns with broader industry trends focusing on sustainable chemistry and green synthesis. The compound's applicability in catalysis and material science further expands its utility beyond traditional pharmaceutical uses.

In conclusion, 2-{1-(ethylsulfanyl)methylcyclobutyl}ethan-1-amine (CAS No. 2228390-56-3) represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity make it a valuable asset for researchers exploring new chemical entities (NCEs). As the scientific community continues to prioritize precision medicine and tailored therapeutics, compounds like this will remain at the forefront of cutting-edge research.